5-Dimethylphosphorylpyridine-2-carbonitrile
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Overview
Description
Synthesis Analysis
Unfortunately, the available sources do not provide specific information on the synthesis of 5-Dimethylphosphorylpyridine-2-carbonitrile .Chemical Reactions Analysis
The specific chemical reactions involving 5-Dimethylphosphorylpyridine-2-carbonitrile are not detailed in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Dimethylphosphorylpyridine-2-carbonitrile are not clearly outlined in the available sources .Scientific Research Applications
Chemical Research
5-(Dimethylphosphoryl)picolinonitrile is used in chemical research, particularly in the synthesis of various compounds . It’s a valuable synthetic intermediate for 2,3,4-trisubstituted pyridines .
Pharmaceutical Applications
This compound is found in biologically active molecules, such as nerve-agent-inhibited human acetylcholinesterase, anti-inflammatory agents, antifungal agents, and anti-influenza agents . These applications highlight its importance in pharmaceutical research.
Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles
A unique synthetic approach to 3-hydroxy-4-substituted picolinonitriles is achieved via gold(I)-catalyzed cyclization of 4-propargylaminoisoxazoles and subsequent N−O bond cleavage of isoxazolopyridines . This method provides a new pathway for the synthesis of 3-hydroxy-4-substituted picolinonitriles.
Functional Group Construction
The cyano group in 5-(Dimethylphosphoryl)picolinonitrile provides opportunities to construct a variety of functional groups, including amino, methyl, amido, imidate, amidoxime, keto, carboxyl, and ester groups, in only one step . This makes it a versatile tool in organic synthesis.
The 3-hydroxy group in 5-(Dimethylphosphoryl)picolinonitrile provides opportunities to introduce various acyl and alkyl groups in one step . This expands its utility in the synthesis of complex molecules.
Isoxazolopyridine Formation
5-(Dimethylphosphoryl)picolinonitrile can undergo intramolecular SEAr reaction catalyzed by Au(I) to afford isoxazolopyridines . This reaction is part of a unique synthetic approach to 3-hydroxy-4-substituted picolinonitriles.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-dimethylphosphorylpyridine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N2OP/c1-12(2,11)8-4-3-7(5-9)10-6-8/h3-4,6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLJFZCLFWIYHAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1=CN=C(C=C1)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N2OP |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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